Cas no 16967-04-7 (Hexane, 1-(butylthio)-)

• Product Name: Hexane, 1-(butylthio)-
• CAS No: 16967-04-7
• MF: C₁₀H₂₂S
• MW: 174.346682071686
• CID: 1356427
• PubChem ID: 524798
• Update Time: 2025-04-20

Hexane, 1-(butylthio)- Chemical and Physical Properties

Names and Identifiers

• Hexane, 1-(butylthio)-
• 1-butylsulfanyl-hexane
• 16967-04-7
• YZUHMAFUXBPUKH-UHFFFAOYSA-N
• Butylhexylsulfide
• SCHEMBL198777
• 5-Thiaundecane
• butyl hexyl sulfide
• DTXSID101037104

• Inchi： 1S/C10H22S/c1-3-5-7-8-10-11-9-6-4-2/h3-10H2,1-2H3
• InChI Key： YZUHMAFUXBPUKH-UHFFFAOYSA-N
• SMILES： S(CCCC)CCCCCC

Computed Properties

• Exact Mass: 174.14422188g/mol
• Monoisotopic Mass: 174.14422188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 8
• Complexity: 61.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.3Ų